8,9-Dehydroestrone

Description

8,9-Dehydroestrone, also known as Δ8-estrone or estra-1,3,5(10),8-tetraen-3-ol-17-one, is a naturally occurring estrogen found in horses . It is closely related to other equine estrogens such as equilin, equilenin, and estrone . As the 3-sulfate ester sodium salt, 8,9-dehydroestrone constitutes a minor portion (3.5%) of conjugated estrogens (Premarin) .

This compound was first described in 1997 and produces 8,9-dehydro-17β-estradiol as an active metabolite, similar to how estrone converts to estradiol . Research indicates that 8,9-dehydroestrone sulfate (Δ 8,9-DHES), a component of conjugated equine estrogens (CEE), metabolizes in humans to its 17β form . A clinical study demonstrated that Δ 8,9-DHES impacts vasomotor, neuroendocrine, and bone preservation parameters, suggesting its distinct tissue selectivity contributes to the overall clinical activity of CEE .

Other estrogens found in conjugated estrogens include 8,9-dehydro-17β-estradiol, and likely 8,9-dehydro-17α-estradiol . Studies suggest Δ 8,9-DHES is an active estrogen with a unique pharmacological profile, affecting clinical activity in specific areas without significantly altering other estrogen-sensitive peripheral parameters .

• CAS No.: 474-87-3
• Product Name: 8,9-Dehydroestrone
• Molecular Formula: C18H20O2
• Molecular Weight: 268.3 g/mol
• IUPAC Name: (13S,14S)-3-hydroxy-13-methyl-7,11,12,14,15,16-hexahydro-6H-cyclopenta[a]phenanthren-17-one
• Standard InChI: InChI=1S/C18H20O2/c1-18-9-8-14-13-5-3-12(19)10-11(13)2-4-15(14)16(18)6-7-17(18)20/h3,5,10,16,19H,2,4,6-9H2,1H3/t16-,18-/m0/s1
• Standard InChIKey: OUGSRCWSHMWPQE-WMZOPIPTSA-N
• SMILES: CC12CCC3=C(C1CCC2=O)CCC4=C3C=CC(=C4)O
• Canonical SMILES: CC12CCC3=C(C1CCC2=O)CCC4=C3C=CC(=C4)O
• Appearance: White to pale yellow solid
• Purity: > 95%
• Synonyms: 8,9-Dehydroestrone; D8,9-Dehydroestrone; D8-Dehydroestrone; D8-Isoequilin
• PubChem Compound: 6451472
• Last Modified: Aug 15 2023